Cas no 2141-17-5 (Androst-4-en-3-one,4,17-dihydroxy-, (17b)-)

• Product Name: Androst-4-en-3-one,4,17-dihydroxy-, (17b)-
• CAS No: 2141-17-5
• Molecular Formula: C₁₉H₂₈O₃
• Molecular Weight: 304.42382
• CID: 262540
• PubChem ID: 160615

Androst-4-en-3-one,4,17-dihydroxy-, (17b)- Properties

Names and Identifiers

• Androst-4-en-3-one,4,17-dihydroxy-, (17b)-
• 4-Hydroxy Testosterone
• (8R,9S,10R,13S,14S,17S)-4,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• UNII-912GOZ167T
• 4-OH-TESTOSTERONE
• ANDROST-4-EN-3-ONE, 4,17-DIHYDROXY-, (17.BETA.)-
• ANDROST-4-EN-3-ONE, 4,17.BETA.-DIHYDROXY-
• Q4637157
• NS00068007
• LMST02020102
• 4,17beta-dihydroxyandrost-4-en-3-one
• PD060325
• 4-Hydroxytestosterone
• CHEBI:173052
• CS-7182
• HY-U00144
• A815324
• DTXSID80902477
• 912GOZ167T
• 4,17 beta-dihydroxy-4-androstene-3-one
• 4,17.BETA.-DIHYDROXYANDROST-4-EN-3-ONE
• 4-hydroxy-testosterone
• (8R, 9S, 10R, 13S, 14S, 17S)-4, 17-dihydroxy-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-3-one
• 4-Androstene-7alpha-17beta-diol-3-one
• 4,17beta-Dihydroxy-4-androstene-3-one
• SCHEMBL1682762
• 2141-17-5
• 4-Hydroxy Testosterone (1.0mg/ml in Acetonitrile)
• 4-HYDROXYTESTOSTERONE [MART.]
• Androst-4-en-3-one, 4,17-dihydroxy-, (17beta)-
• DB01485

• InChIKey： BQOIJSIMMIDHMO-FBPKJDBXSA-N
• Inchi： InChI=1S/C19H28O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h11-13,16,21-22H,3-10H2,1-2H3/t11-,12-,13-,16-,18+,19-/m0/s1
• SMILES： O=C1CC[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC2=C1O)O)C)C

Computed Properties

• Exact Mass: 304.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 304.20384475g/mol
• Heavy Atom Count: 22
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 3.76490
• PSA: 57.53000